BENGHE Foundational & Exploratory

Check Availability & Pricing

Albendazole sulfone-d7 CAS number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Albendazole sulfone-d7

cat. No.: B12414037

An In-depth Technical Guide to Albendazole Sulfone-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Albendazole, a broad-spectrum benzimidazole anthelmintic, is a widely used medication for the
treatment of various parasitic worm infections in humans and animals. Following administration,
albendazole is rapidly metabolized in the liver to its primary active metabolite, albendazole
sulfoxide, and subsequently to the inactive metabolite, albendazole sulfone.[1][2] Albendazole
sulfone-d7 is a deuterium-labeled internal standard used in pharmacokinetic and metabolic
studies to accurately quantify albendazole sulfone in biological matrices. This guide provides a
comprehensive overview of Albendazole Sulfone-d7, including its chemical properties,
analytical methodologies, and metabolic context.

While a specific CAS number for Albendazole sulfone-d7 is not readily available in public
databases, the CAS number for the unlabeled Albendazole sulfone is 75184-71-3.[3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of Albendazole Sulfone is presented in the
table below. These properties are crucial for the development of analytical methods and
formulations.
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Property Value Source
Molecular Formula C12H15N304S [311415][6]
Molecular Weight 297.33 g/mol [415]16]
Melting Point 290-292 °C [7]
Solubility Soluble in DMSO and 7]
methanol.
LogP 3.07870 [7]
pKa (Strongest Acidic) 2.98 DrugBank Online[8]
pKa (Strongest Basic) 1.6 DrugBank Online[8]

Metabolic Pathway of Albendazole

Albendazole undergoes extensive first-pass metabolism in the liver. The primary metabolic
pathway involves the oxidation of the sulfide to sulfoxide, followed by further oxidation to the
sulfone. This metabolic cascade is critical for understanding the drug's activity and clearance.
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Caption: Metabolic pathway of Albendazole to its primary metabolites.

Experimental Protocols
Synthesis of Albendazole Sulfone

This protocol describes the chemical synthesis of Albendazole Sulfone from Albendazole, a
necessary step for producing reference standards.

Materials:
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» Albendazole

¢ Dichloromethane (DCM)

e m-chloroperbenzoic acid (m-CPBA)
» Round bottom flask

e Stirring apparatus

o Standard laboratory glassware

Procedure:

Charge 10g of Albendazole into a round bottom flask at room temperature.
e Add 150 ml of dichloromethane (DCM) to the flask.

e Cool the mixture to 5-10°C.

e Add 13g of m-chloroperbenzoic acid to the mixture at 5-10°C.

« Stir the reaction mass at room temperature for 10-12 hours.

« Filter the resulting solid and wash it with DCM.

e Dry the solid to obtain Albendazole Sulfone.

Quantification of Albendazole Sulfone in Plasma using
HPLC-PDA

This protocol outlines a validated High-Performance Liquid Chromatography with Photodiode
Array (HPLC-PDA) detection method for the simultaneous determination of albendazole and its
metabolites in plasma.[4][5]

Materials and Equipment:

e HPLC system with PDA detector
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XBridge® C18 column (4.6 mm x 250 mm, 5 pm)

Acetonitrile (ACN)

Ammonium acetate buffer (0.025 M, pH 6.6)

Solid-phase extraction (SPE) cartridges

Plasma samples

Chromatographic Conditions:

o Mobile Phase A: Acetonitrile

e Mobile Phase B: 0.025 M Ammonium acetate buffer (pH 6.6)

e Gradient Elution:

o

0-5 min: 27:73 to 50:50 (A:B)

[¢]

5-9 min: Hold at 50:50 (A:B)

[¢]

9-10 min: Return to 27:73 (A:B)

[e]

10-12 min: Hold at 27:73 (A:B)

e Flow Rate: 1.2 mL/min

e Injection Volume: 50 pL

o Detection Wavelength: 292 nm

Sample Preparation (Solid-Phase Extraction):

» Condition the SPE cartridge according to the manufacturer's instructions.
e Load the plasma sample onto the cartridge.

e Wash the cartridge to remove interferences.
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» Elute the analytes (Albendazole, Albendazole Sulfoxide, and Albendazole Sulfone) with an

appropriate solvent.
o Evaporate the eluate to dryness and reconstitute in the mobile phase.

 Inject the reconstituted sample into the HPLC system.

Experimental Workflow for Bioanalytical Method
Validation

The following diagram illustrates a typical workflow for the validation of a bioanalytical method
for Albendazole and its metabolites, ensuring accuracy and precision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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